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Compound of Interest

4-(2-Ethylphenoxy)-3-
Compound Name:

methylaniline
CAS No.: 946663-58-7
Cat. No.: B3171134

Get Quote

Executive Summary & Compound Identity

4-(2-Ethylphenoxy)-3-methylaniline is a diaryl ether derivative characterized by an electron-
rich aniline core coupled to a sterically hindered phenoxy ring. It serves as a specialized
intermediate in the synthesis of functionalized dyes, agrochemicals, and potentially tyrosine
kinase inhibitor (TKI) scaffolds.

Chemical Structure & Properties:

IUPAC Name: 4-(2-Ethylphenoxy)-3-methylaniline[1]

Molecular Formula:

[1][2]

Molecular Weight: 227.31 g/mol

Key Functional Groups: Primary Amine (
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), Ether Linkage (

), Alkyl side chains (Ethyl, Methyl).

Synthetic Context & Impurity Profile

Understanding the synthesis is critical for interpreting spectroscopic data, particularly for
identifying process-related impurities. The most probable synthetic route involves a nucleophilic
aromatic substitution (

) or Ullmann-type coupling followed by nitro reduction.

Synthesis & Impurity Workflow

The following diagram illustrates the formation of the core ether linkage and the subsequent
reduction step.
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Figure 1: Predicted synthetic pathway and potential impurities affecting spectroscopic
baselines.

Mass Spectrometry (MS) Analysis

Methodology: Gas Chromatography-Mass Spectrometry (GC-MS) using Electron lonization (EI)
at 70 eV.

Fragmentation Logic

The molecule exhibits a distinct fragmentation pattern driven by the stability of the diphenyl
ether core and the alkyl substituents.
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m/z (approx) lon Type Fragmentation Mechanism

Molecular lon. Prominent due

227 _ .
to the aromatic stability.

Loss of Methyl. Cleavage of
the terminal methyl from the

212 ethyl group (

) or the ring methyl.

Loss of Ethyl. Cleavage of the

198 ethyl group (

) from the phenoxy ring.

Ether Cleavage. Formation of
134 the 4-amino-2-methylphenyl
cation (aniline fragment) after

breaking the C-O bond.

Toluidine lon. Rearrangement
106 and loss of the phenoxy

moiety.

Diagnostic Criterion: Look for the molecular ion at m/z 227 and a base peak likely around m/z
198 or 134, confirming the ether linkage stability relative to the alkyl chains.

Infrared Spectroscopy (FT-IR)
Methodology: Attenuated Total Reflectance (ATR) on neat solid/oil.
The IR spectrum provides rapid confirmation of the functional group transformation (Nitro

Amine).
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Frequency (

)

Intensity

Assignment

Structural Origin

3450, 3360

Medium, Sharp

Primary amine
stretching
(asymmetric &

symmetric).

3030-3060

Weak

Aromatic C-H

stretching.

2960, 2870

Medium

Aliphatic C-H
stretching
(Ethyl/Methyl groups).

1620

Medium

Amine scissoring

deformation.

1590, 1490

Strong

Aromatic ring

breathing modes.

1240

Strong

Asymmetric Ether
Stretch. Critical
diagnostic for the

diaryl ether linkage.

Nuclear Magnetic Resonance (NMR)

Methodology:

and
NMR in

or

.[3] Note: Chemical shifts (

) are predicted based on substituent shielding/deshielding effects calculated via
ChemDraw/ACD Labs algorithms.

© 2026 BenchChem. All rights reserved.

4/9

Tech Support


https://pdf.benchchem.com/8663/Spectroscopic_data_NMR_IR_Mass_Spec_for_Ethyl_quinolin_3_ylmethyl_amine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3171134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

NMR (Proton) Assignment

The spectrum is divided into two aromatic systems and two aliphatic zones.

Multiplicit Integral Assignment Interpretation
(ppm) P y g g p

Overlapping
signals from both
benzene rings.
_ The proton ortho
6.6-7.2 Multiplet 7H Ar-H )
to the amino
group will be

most upfield

(~6.6 ppm).

Exchangeable
amine protons.
3.50 Broad Singlet 2H Shift varies with

concentration/sol

vent.
Methylene
Quartet ( protons of the
2.65 2H
) ethyl group (Ring
B).
Methyl group on
2.15 Singlet 3H the aniline ring
(Ring A).
Triplet ( Terminal methyl
1.20 3H of the ethyl
) group.

NMR (Carbon) Assignment

Expect 15 distinct carbon signals.

 Aliphatic Region (0-60 ppm):
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o ppm (Ethyl

)

o ppm (Aniline

)

o ppm (Ethyl

)

e Aromatic Region (110-160 ppm):

o

C-O Carbons: Two quaternary signals downfield (

ppm).

o C-N Carbon: One quaternary signal (

ppm).

o C-Alkyl Carbons: Two quaternary signals (

ppm).

o Methine Carbons: Remaining CH signals (
ppm).

Quality Control & Purity Assessment Workflow

To ensure the material meets "Research Grade" (>98%) or "Pharma Grade" (>99.5%)
standards, the following self-validating workflow is recommended.
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Crude Sample

l

1. TLC Screening
(Hexane:EtOAc 7:3)

l

2. HPLC-UV (254 nm)
Purity Check

Purity > 98%?

3. 1H NMR Recrystallization
Structure Verification (EtOH/Water)

Release Lot

Click to download full resolution via product page

Figure 2: Analytical decision tree for lot release.

Protocol: Sample Preparation for NMR

e Mass: Weigh 5-10 mg of the solid analyte.
e Solvent: Add 0.6 mL of

(Chloroform-d). Ensure complete dissolution; the compound should be freely soluble.

« Filtration: If the solution is cloudy (indicating inorganic salts from the reduction step), filter
through a cotton plug into the NMR tube.
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o Reference: Calibrate to the residual

peak at

7.26 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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